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Compound of Interest

Compound Name: GSK466317A

Cat. No.: B1672388 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

framework for independently verifying the inhibitory activity of GSK466317A against Protein

Kinase A (PKA) using an alternative experimental method. This guide outlines a detailed

protocol for an in vitro ELISA-based kinase assay and presents a comparison of GSK466317A
with another well-known PKA inhibitor, H-89.

The validation of a small molecule's primary mechanism of action is a cornerstone of robust

drug discovery and chemical biology. While GSK466317A has been identified as a PKA

inhibitor, it is crucial to confirm this activity using methods orthogonal to the initial screening

assay. This practice minimizes the risk of assay-specific artifacts and provides a more

comprehensive understanding of the compound's inhibitory profile. Furthermore, GSK466317A
also shows inhibitory activity against other kinases, such as G protein-coupled receptor kinases

(GRKs), albeit at different concentrations[1]. This underscores the importance of employing

specific and sensitive secondary assays to confirm its effect on PKA.

Comparative Inhibitor Performance
To contextualize the inhibitory potential of GSK466317A, it is useful to compare its half-

maximal inhibitory concentration (IC50) with that of other known PKA inhibitors. The table

below summarizes the reported IC50 values for GSK466317A and H-89, a widely used but

less selective PKA inhibitor. It is important to note that H-89, while potent, is known to inhibit

several other kinases, which can complicate the interpretation of cellular studies[2][3].
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Compound Target Kinase IC50 Value

GSK466317A PKA 12.59 µM[1]

H-89 PKA 48 nM[4]

Note: The provided IC50 values are sourced from different studies and may have been

determined using varied assay conditions. For a direct and definitive comparison, it is

recommended to evaluate both compounds in the same assay under identical conditions.

PKA Signaling Pathway and Inhibition
Protein Kinase A is a key enzyme in cellular signaling, activated by cyclic AMP (cAMP). Upon

activation, the catalytic subunits of PKA are released to phosphorylate a multitude of substrate

proteins, thereby regulating a wide array of cellular processes. Inhibitors like GSK466317A act

by blocking the catalytic activity of PKA, thus preventing the phosphorylation of its downstream

targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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